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Compound of Interest

Compound Name: GSK 1562590 hydrochloride

Cat. No.: B10760792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of

GSK1562590 hydrochloride, a potent and selective urotensin-II (UT) receptor antagonist.[1][2]

Proper preparation and storage of this compound are critical for ensuring its stability and

obtaining reliable, reproducible results in downstream applications. GSK1562590 hydrochloride

is utilized in research to investigate the physiological roles of the urotensin system, particularly

in cardiovascular and neuroscience studies.[2][3]

Compound Data and Properties
A summary of the essential quantitative data for GSK1562590 hydrochloride is presented

below. This information is crucial for accurate calculations and proper handling of the

compound.
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Property Value Source

CAS Number 1003878-07-6 [2][4][5]

Molecular Formula C₃₀H₃₀Cl₂N₄O₄·HCl [2][4]

Molecular Weight 617.95 g/mol [2][4][5]

Physical Appearance Off-white solid [4][5]

Solubility <61.8 mg/mL in DMSO [4][5]

Storage (Solid) Store at -20°C [4][5]

Storage (Solution)
Aliquot and store at -20°C. Use

within 1 month.
[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of GSK1562590

hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

GSK1562590 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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1. Calculation of Required Mass:

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) /

1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 617.95 g/mol /

1000 Mass (mg) = 6.18 mg

2. Step-by-Step Method:

Equilibration: Before opening, allow the vial of GSK1562590 hydrochloride to warm to room

temperature to prevent condensation.

Weighing: Carefully weigh out 6.18 mg of the compound using an analytical balance and

place it into a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly. If necessary, use a sonicator bath for

a few minutes to ensure the compound is completely dissolved. The solution should be clear.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile

polypropylene tubes.[1]

Storage: Store the aliquots in a tightly sealed container at -20°C. It is recommended to use

the prepared stock solutions within one month.[1] Long-term storage of solutions is not

advised.[4]

Safety Precautions:

Always handle GSK1562590 hydrochloride in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.
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Diagrams and Workflows
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow of the protocol for preparing a stock solution of

GSK1562590 hydrochloride.
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Workflow for GSK1562590 Hydrochloride Stock Solution Preparation

Start

1. Calculate Required Mass
(e.g., 6.18 mg for 1 mL of 10 mM)

2. Equilibrate Compound
to Room Temperature

3. Weigh Compound

4. Add DMSO
(e.g., 1 mL)

5. Dissolve Completely
(Vortex/Sonicate)

6. Aliquot into
Single-Use Vials

7. Store Aliquots
at -20°C

End
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Caption: Workflow for GSK1562590 Hydrochloride Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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